Methyl 7-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)-2-(ethylthio)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: methyl 7-[4-(2-amino-2-oxoethoxy)-3-methoxyphenyl]-2-ethylsulfanyl-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C19H23N5O5S/c1-5-30-19-22-18-21-10(2)15(17(26)28-4)16(24(18)23-19)11-6-7-12(13(8-11)27-3)29-9-14(20)25/h6-8,16H,5,9H2,1-4H3,(H2,20,25)(H,21,22,23)
• InChI Key: UHSPOZUHMXQZQQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN2C(C(=C(NC2=N1)C)C(=O)OC)C3=CC(=C(C=C3)OCC(=O)N)OC
• Molecular Formula: C19H23N5O5S
• Molecular Weight: 433.5 g/mol

Description

Methyl 7-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)-2-(ethylthio)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C19H23N5O5S and its molecular weight is 433.48. The purity is usually 95%.
BenchChem offers high-quality Methyl 7-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)-2-(ethylthio)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 7-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)-2-(ethylthio)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Research on compounds with similar structural frameworks to the mentioned chemical often involves detailed synthetic pathways and structural characterization. Studies such as those by Mohamed (2021) and Youssef et al. (2011) highlight the methods for synthesizing derivatives of [1,2,4]triazolo[1,5-a]pyrimidine compounds, demonstrating the versatility of these molecules for chemical modifications and the potential for diverse biological activities (Mohamed, 2021; Youssef et al., 2011). The synthesis routes often involve multi-step reactions, offering insights into the complex chemistry underlying these compounds.

Potential Biological Activities

Several studies explore the biological activities of triazolopyrimidine derivatives, indicating their potential as antimicrobial, antifungal, and anti-inflammatory agents. For instance, Gomha et al. (2017) synthesized a novel triazolopyrimidine derivative and evaluated its antitumor activities, suggesting the compound's high potency against certain cancer cell lines (Gomha et al., 2017). Additionally, the work of Ruisi et al. (2010) on triorganotin(IV) derivatives of triazolopyrimidine carboxylic acid demonstrates antimicrobial activity, highlighting the potential for such compounds in pharmaceutical applications (Ruisi et al., 2010).

Chemical Properties and Reactions

Research on the chemical properties and reactions of triazolopyrimidine derivatives, such as those by Undheim and Hvistendahl (1971) and Pryadeina et al. (2008), provides valuable information on the reactivity and stability of these compounds. These studies can help in understanding the behavior of Methyl 7-(4-(2-amino-2-oxoethoxy)-3-methoxyphenyl)-2-(ethylthio)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate under different chemical conditions (Undheim & Hvistendahl, 1971; Pryadeina et al., 2008).